Cas no 13317-96-9 (1,2-Propanediol, 3-[bis(2-hydroxyethyl)amino]-)

1,2-Propanediol, 3-[bis(2-hydroxyethyl)amino]- structure
13317-96-9 structure
Product Name:1,2-Propanediol, 3-[bis(2-hydroxyethyl)amino]-
CAS No:13317-96-9
MF:C7H17NO4
MW:179.21418261528
CID:1232447
PubChem ID:21422535
Update Time:2025-04-20

1,2-Propanediol, 3-[bis(2-hydroxyethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-[bis(2-hydroxyethyl)amino]-
    • 3-[bis(2-hydroxyethyl)amino]propane-1,2-diol
    • AKOS017262174
    • 13317-96-9
    • DTXSID90613587
    • SCHEMBL3279037
    • KDISOQKLYCBGFY-UHFFFAOYSA-N
    • Inchi: 1S/C7H17NO4/c9-3-1-8(2-4-10)5-7(12)6-11/h7,9-12H,1-6H2
    • InChI Key: KDISOQKLYCBGFY-UHFFFAOYSA-N
    • SMILES: OC(CO)CN(CCO)CCO

Computed Properties

  • Exact Mass: 179.11575802g/mol
  • Monoisotopic Mass: 179.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 95.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 84.2Ų
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